Cas no 128388-53-4 ((m-Terphenyl-5'-yl)trimethylsilane)

• Product Name: (m-Terphenyl-5'-yl)trimethylsilane
• CAS No: 128388-53-4
• MF: C₂₁H₂₂Si
• MW: 302.484886646271
• MDL: MFCD03844807
• CID: 860305
• PubChem ID: 87577594
• Update Time: 2024-11-08

(m-Terphenyl-5'-yl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

• (m-Terphenyl-5 -yl)trimethylsilane
• (m-Terphenyl-5'-yl)trimethylsilane
• M-TERPHENYL-5'-YLTRIMETHYLSILANE
• Trimethyl(m-terphenyl-5'-yl)silane
• (3,5-diphenylphenyl)-trimethylsilane
• 3,5-Diphenyl-1-trimethylsilylbenzene
• 3,5-Diphenyl-1-trimethylsilylbenzene Trimethyl(m-terphenyl-5'-yl)silane
• (m-terphenyl-5-yl)trimethylsilane
• [1,1':3',1''-terphenyl]-5'-yltrimethylsilane
• Silane, trimethyl([1,1':3',1''-terphenyl]-5'-yl)-
• GCYRLUSIWVFXEZ-UHFFFAOYSA-N
• 1,1':3',1''-Terphenyl, 5'-(trimethylsilyl)-
• Sil
• SY055095
• (M-TERPHENYL-5/'-YL)TRIMETHYLSILANE
• [1,1'3',1''-Terphenyl]-5'-Yltrimethylsilane
• T71683
• [1,1 inverted exclamation mark :3 inverted exclamation mark ,1 inverted exclamation mark inverted exclamation mark -Terphenyl]-5 inverted exclamation mark -yltrimethylsilane
• AS-65809
• DTXSID60347766
• MFCD03844807
• TRIMETHYL({5-PHENYL-[1,1'-BIPHENYL]-3-YL})SILANE
• AKOS015840540
• T1871
• 128388-53-4

• MDL： MFCD03844807
• Inchi： 1S/C21H22Si/c1-22(2,3)21-15-19(17-10-6-4-7-11-17)14-20(16-21)18-12-8-5-9-13-18/h4-16H,1-3H3
• InChI Key： GCYRLUSIWVFXEZ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1C=C(C2C=CC=CC=2)C=C(C2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 302.14900
• Monoisotopic Mass: 302.149077236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.0±0.1 g/cm3
• Melting Point: 79.0 to 83.0 deg-C
• Boiling Point: 398.6±31.0 °C at 760 mmHg
• Flash Point: 181.3±18.4 °C
• PSA: 0.00000
• LogP: 5.56580
• Solubility: Not determined
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(m-Terphenyl-5'-yl)trimethylsilane Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls M-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives M-terphenyls